5-Nitro-1,4-naphthoquinone
Cat. No. B3048642
M. Wt: 203.15 g/mol
InChI Key: VSBOSAGJYNRBJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03941815
Procedure details
In the same apparatus as in Example 1, 10.0 g of 1,4-naphthoquinone was added to 40 g of fuming sulfuric acid of a sulfur trioxide content of 20 percent maintained at 0° to 5°C, then added thereto 30 g of a mixed acid consisting of 70 percent by weight of sulfuric acid, 25 percent by weight of nitric acid and 5 percent by weight of water dropwise over 1 hour while maintaining the reaction temperature at 15° to 20°C. The reaction mixture was maintained at 15° to 20°C for additional 3 hours and then processed in the same manner as in Example 6 to obtain 11.0 g of crude 5-nitro-1,4-naphthoquinone of a melting point of 153°C. The crude product was purified in the same manner as in Example 6 to obtain the same result as in Example 1.
[Compound]
Name
mixed acid
Quantity
30 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[C:1]1(=[O:12])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4](=[O:11])[CH:3]=[CH:2]1.S(=O)(=O)(O)O.S(=O)(=O)=O.[N+:22]([O-])([OH:24])=[O:23]>O>[N+:22]([C:6]1[CH:7]=[CH:8][CH:9]=[C:10]2[C:5]=1[C:4](=[O:11])[CH:3]=[CH:2][C:1]2=[O:12])([O-:24])=[O:23]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(C=CC(C2=CC=CC=C12)=O)=O
|
|
Name
|
|
|
Quantity
|
40 g
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)=O
|
Step Two
[Compound]
|
Name
|
mixed acid
|
|
Quantity
|
30 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)(O)[O-]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
maintained at 0° to 5°C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
while maintaining the reaction temperature at 15° to 20°C
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mixture was maintained at 15° to 20°C for additional 3 hours
|
|
Duration
|
3 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=C2C(C=CC(C2=CC=C1)=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
